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Compound of Interest

Compound Name: Ischemin

Cat. No.: B560483

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ischemin is a cell-permeable azobenzene compound identified by the Chemical Abstracts
Service (CAS) number 1357059-00-7. It functions as a reversible antagonist of the CREB-
binding protein (CBP) bromodomain's acetyl-lysine binding pocket. This document provides
detailed protocols for the proper dissolution and storage of Ischemin to ensure its stability and
efficacy for research applications. Adherence to these guidelines is crucial for obtaining reliable
and reproducible experimental results.

Quantitative Data Summary

A comprehensive summary of the physicochemical properties and recommended handling
conditions for Ischemin is presented in the table below for quick reference.
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Parameter Value Source
(E)-5-((2-amino-4-hydroxy-5-

Chemical Name methylphenyl)diazenyl)-2,4- Sigma-Aldrich
dimethylbenzenesulfonic acid

Synonym(s) MS120, BRD4 Inhibitor Il Sigma-Aldrich

ChEMBL ID CHEMBL1615026

CAS Number 1357059-00-7 Sigma-Aldrich

Molecular Formula C15H17N304S Sigma-Aldrich

Molecular Weight 335.38 g/mol Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Color Orange-red Sigma-Aldrich

Solubility 50 mg/mL in DMSO Sigma-Aldrich

Storage of Solid 2-8°C, protect from light Sigma-Aldrich

Storage of Stock Solution

-20°C or -80°C, protect from
light

General Laboratory Practice

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ischemin, a common

starting concentration for in vitro and cell-based assays.

Materials:

Ischemin (solid)

Sterile microcentrifuge tubes

Sterile, filtered pipette tips

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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e \ortex mixer
o Calibrated pipettes
Procedure:

» Pre-weighing Preparation: Before opening, allow the vial of Ischemin to equilibrate to room
temperature to prevent moisture condensation, which could affect the compound's stability.

e Weighing: Accurately weigh the desired amount of Ischemin. To prepare 1 mL of a 10 mM
stock solution, weigh 3.354 mg of Ischemin.

e Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the weighed
Ischemin. For the example above, add 1 mL of DMSO.

o Vortex the solution for 1-2 minutes until the Ischemin is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary, but prolonged heating
should be avoided.

» Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots
in sterile microcentrifuge tubes. The volume of the aliquots should be based on typical
experimental needs to minimize freeze-thaw cycles (e.g., 10 yL or 20 pL aliquots).

o Storage: Store the aliquots of the Ischemin stock solution at -20°C for short-term storage
(up to several weeks) or at -80°C for long-term storage (months). It is imperative to protect
the aliquots from light by using amber tubes or storing them in a light-proof container. Label
each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the stock solution to prepare working concentrations for
treating cells in culture.

Procedure:
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» Thawing the Stock Solution: Remove a single aliquot of the 10 mM Ischemin stock solution
from the -20°C or -80°C freezer. Thaw the solution at room temperature or in a 37°C water
bath. Once thawed, briefly centrifuge the tube to collect the entire volume at the bottom.

o Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture
medium to achieve the desired final concentrations for your experiment.

e Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the highest concentration of Ischemin used in the experiment to account for any
solvent effects.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Ischemin and the experimental
workflow for its dissolution and storage.

Inhibits Binding

Click to download full resolution via product page

CBP Bromodomaiambc ]

Ischemin's mechanism of action.
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Workflow for Ischemin dissolution and storage.

» To cite this document: BenchChem. [Standard Operating Procedure for the Dissolution and
Storage of Ischemin]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b560483#standard-operating-procedure-for-
dissolving-and-storing-ischemin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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